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Compound of Interest

Compound Name: 1H-Indole, 4-ethyl-

Cat. No.: B6305159 Get Quote

An In-depth Technical Guide to 1H-Indole, 4-
ethyl-
For Researchers, Scientists, and Drug Development Professionals

Introduction
Indole and its derivatives are a cornerstone in medicinal chemistry and drug discovery, forming

the structural backbone of numerous natural products and synthetic compounds with significant

biological activities.[1][2] This technical guide focuses on 1H-Indole, 4-ethyl-, a specific

substituted indole, providing comprehensive information on its chemical properties, synthesis,

spectral data, and known biological context. This document is intended to serve as a valuable

resource for researchers and professionals engaged in the fields of organic synthesis,

pharmacology, and drug development.

Chemical and Physical Properties
1H-Indole, 4-ethyl- is an aromatic heterocyclic organic compound. Below is a summary of its

key chemical and physical properties.[3]
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Property Value

CAS Number 344748-71-6 (Depositor-Supplied)[3]

Molecular Formula C₁₀H₁₁N[3]

Molecular Weight 145.20 g/mol [3]

IUPAC Name 4-ethyl-1H-indole[3]

Computed XLogP3 2.8[3]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 1[3]

Rotatable Bond Count 1[3]

Synthesis and Purification
The synthesis of 4-substituted indoles can be challenging due to the lower reactivity of the C-4

position of the indole ring.[4] However, the Fischer indole synthesis remains a versatile and

widely used method for the preparation of various indole derivatives.[5][6] The following is a

detailed experimental protocol for the synthesis of 1H-Indole, 4-ethyl- via a modified Fischer

indole synthesis.

Experimental Protocol: Fischer Indole Synthesis of 1H-
Indole, 4-ethyl-
Objective: To synthesize 1H-Indole, 4-ethyl- from (3-ethylphenyl)hydrazine and acetaldehyde.

Materials:

(3-ethylphenyl)hydrazine hydrochloride

Acetaldehyde

Polyphosphoric acid (PPA) or another suitable acid catalyst (e.g., zinc chloride)[5]

Ethanol
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Toluene

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography elution

Procedure:

Hydrazone Formation:

In a round-bottom flask, dissolve (3-ethylphenyl)hydrazine hydrochloride (1 equivalent) in

ethanol.

Add a solution of acetaldehyde (1.1 equivalents) in ethanol dropwise to the hydrazine

solution at room temperature with stirring.

Continue stirring the mixture for 1-2 hours to allow for the formation of the corresponding

hydrazone. The reaction progress can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, the solvent can be removed under reduced pressure to

yield the crude hydrazone, which can be used in the next step without further purification.

Indolization (Cyclization):

To the crude hydrazone, add polyphosphoric acid (PPA) (approximately 10 times the

weight of the hydrazone).

Heat the mixture to 80-100°C with vigorous stirring for 2-4 hours.[5] The reaction should

be monitored by TLC to determine the completion of the cyclization.

After cooling to room temperature, carefully quench the reaction by pouring the mixture

onto crushed ice.
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Neutralize the acidic solution by the slow addition of a saturated aqueous solution of

sodium bicarbonate until the effervescence ceases.

Extraction and Purification:

Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or

diethyl ether (3 x 50 mL).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude 1H-Indole, 4-ethyl- by silica gel column chromatography, using a gradient

of hexane and ethyl acetate as the eluent.

The following diagram illustrates the general workflow for the synthesis and purification of 1H-
Indole, 4-ethyl-.
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Synthesis and Purification Workflow for 4-ethyl-1H-indole.

Spectral Data
While specific experimental spectra for 1H-Indole, 4-ethyl- are not readily available in the

public domain, the expected spectral characteristics can be predicted based on the known data

for similar indole derivatives.
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Data Type Predicted Characteristics

¹H NMR

Aromatic protons on the indole ring (δ 6.5-7.5

ppm), a broad singlet for the N-H proton (δ ~8.0

ppm), a quartet for the methylene (-CH₂)

protons of the ethyl group (δ ~2.8 ppm), and a

triplet for the methyl (-CH₃) protons of the ethyl

group (δ ~1.3 ppm).

¹³C NMR

Aromatic carbons of the indole ring (δ 100-140

ppm), a methylene carbon of the ethyl group (δ

~25 ppm), and a methyl carbon of the ethyl

group (δ ~15 ppm).

Mass Spectrometry (EI)

A molecular ion peak (M⁺) at m/z = 145. The

fragmentation pattern would likely involve the

loss of a methyl radical (M-15) to give a

fragment at m/z = 130, which is a common

fragmentation for ethyl-substituted aromatic

compounds.

Biological Activity and Signaling Pathways
Indole and its derivatives exhibit a wide range of biological activities, including anticancer,

antimicrobial, and anti-inflammatory properties.[1][7] Many of these effects are mediated

through their interaction with specific cellular signaling pathways.

One of the key signaling pathways influenced by indole and its metabolites is the Aryl

Hydrocarbon Receptor (AhR) signaling pathway. The AhR is a ligand-activated transcription

factor that plays a crucial role in regulating immune responses and maintaining gut

homeostasis.[8] Indole, produced by gut microbiota from tryptophan, can act as a ligand for

AhR.[5]

The following diagram illustrates a simplified representation of the indole-mediated AhR

signaling pathway in the context of the gut-brain axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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